Cas no 2228769-25-1 (N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2228769-25-1
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6441015
• PubChem ID: 165684795
• Update Time: 2025-05-19

N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• EN300-1969100
• N-{[4-methoxy-3-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• 2228769-25-1

• Inchi： 1S/C10H12F3NO2/c1-14(15)6-7-3-4-9(16-2)8(5-7)10(11,12)13/h3-5,15H,6H2,1-2H3
• InChI Key： YZWNENPQPXSAKP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)CN(C)O)OC)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų

Additional information on N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine

Professional Introduction to N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2228769-25-1)

N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine is a specialized organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228769-25-1, has garnered attention due to its unique chemical properties and its promising applications in the synthesis of bioactive molecules.

The molecular framework of this compound features a benzene ring substituted with both a methoxy group and a trifluoromethyl group, which are known for their ability to modulate the electronic and steric properties of the molecule. The presence of these functional groups makes it an attractive candidate for further investigation in drug discovery processes. Specifically, the trifluoromethyl group can enhance the metabolic stability of drug candidates, while the methoxy group can influence binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel hydroxylamine derivatives as pharmacological agents. Hydroxylamine functional groups are known to play a crucial role in the bioactivity of various compounds, often serving as key pharmacophores in drug design. The compound in question, N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine, incorporates a hydroxylamine moiety, which suggests potential applications in the synthesis of drugs targeting neurological disorders, inflammation, and other diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular architecture. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and confirming its purity.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and improved pharmacokinetic properties. The trifluoromethyl group in N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine is particularly noteworthy, as it has been shown to increase the lipophilicity of molecules, thereby improving their ability to cross biological membranes. This property is crucial for drugs that need to reach their target sites within the body efficiently.

The pharmaceutical industry has been exploring various derivatives of hydroxylamine as potential therapeutic agents. Studies have demonstrated that hydroxylamine-based compounds can exhibit potent inhibitory effects on enzymes involved in disease pathways. For instance, research on hydroxylamine derivatives has shown promise in the treatment of cancer by targeting specific enzymes that drive tumor growth. The compound under discussion may serve as a valuable building block for designing novel anticancer agents.

In addition to its potential applications in oncology, N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine may also find utility in addressing inflammatory diseases. Inflammation is a complex biological process that involves multiple pathways and mediators. Hydroxylamine derivatives have been investigated for their ability to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound make it a compelling candidate for further exploration in this area.

The use of computational methods has become increasingly important in modern drug discovery research. Molecular modeling techniques can be employed to predict how N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine interacts with biological targets at the molecular level. These simulations can provide valuable insights into the compound's binding affinity and selectivity, helping researchers optimize its pharmacological properties.

The development of new synthetic methodologies is another critical aspect of pharmaceutical research. Innovations in synthetic chemistry have enabled the efficient production of complex molecules like N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine on an industrial scale. Continuous flow chemistry, for example, offers advantages such as improved reaction efficiency and scalability, making it an attractive option for large-scale synthesis.

In conclusion, N-{4-methoxy-3-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2228769-25-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further investigation in drug discovery efforts aimed at treating various diseases. As research continues to advance, this compound may play a vital role in developing new therapeutic agents that address unmet medical needs.